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These application notes provide detailed information and protocols for the experimental use of
GB1908, a potent and selective, orally active inhibitor of galectin-1. This document outlines its
solubility characteristics, preparation for in vitro and in vivo studies, and its application in cancer
research, particularly in the context of lung cancer.

Introduction to GB1908

GB1908 is a small molecule glycomimetic that acts as a selective inhibitor of the carbohydrate
recognition domain of galectin-1.[1] It has demonstrated high affinity for both human and
mouse galectin-1, with over 50-fold selectivity against galectin-3.[2] By inhibiting galectin-1,
GB1908 can counteract its pro-tumorigenic and immune-suppressive functions, such as the
induction of T-cell apoptosis.[1][3] This makes GB1908 a valuable tool for investigating the role
of galectin-1 in cancer biology and a potential therapeutic agent for cancers with high galectin-1
expression, including lung cancer, breast carcinoma, and metastatic skin cutaneous
melanoma.[1][3]

Quantitative Data Summary
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The following tables summarize the key quantitative data for GB1908.

Table 1: Binding Affinity and In Vitro Efficacy of GB1908

Parameter Species Value Reference
Ki (Galectin-1) Human 57 nM [2]
Ki (Galectin-1) Mouse 72 nM [2]
Kd (Galectin-1) Human 57 nM [1]
Kd (Galectin-3) Human 6.0 uM [1]

IC50 (Galectin-1-
induced Jurkat cell - 850 nM [3]

apoptosis)

Table 2: Solubility of GB1908 for Experimental Use

Solvent System Concentration Result Notes

10% DMSO, 40%

= 2.5 mg/mL (4.95 ) Suitable for in vivo
PEG300, 5% Tween- Clear solution o )
) mM) administration.
80, 45% Saline
10% DMSO, 90% _ o
] > 2.5 mg/mL (4.95 ) Suitable for in vivo
(20% SBE-B-CD in Clear solution o ]
] mM) administration.
Saline)
Requires sonication.
10% DMSO, 90% ] Suitable for oral and
) 2.5 mg/mL (4.95 mM) Suspended solution ) )
Corn Oil intraperitoneal

injection.

Signaling Pathway of Galectin-1-Induced T-Cell
Apoptosis
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GB1908 inhibits the signaling pathway that leads to T-cell apoptosis mediated by galectin-1.
The diagram below illustrates the key steps in this pathway.
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Caption: Galectin-1 signaling pathway leading to T-cell apoptosis and its inhibition by GB1908.

Experimental Protocols
Preparation of GB1908 for In Vitro and In Vivo Use

The workflow for preparing GB1908 solutions is outlined below.
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Start: Solid GB1908

Prepare Stock Solution
in 100% DMSO

Dilute Stock Solution Store Stock Solution
: . Prepare In Vivo Formulation -20°C (1 month)
in Cell Culture Medium -

-80°C (6 months)

'

Final Concentration for Final Formulation for
In Vitro Assays In Vivo Administration
(e.g., 0.1-10 uM) (e.g., 30 mg/kg)

Click to download full resolution via product page
Caption: Workflow for the preparation of GB1908 for experimental use.
Protocol for In Vivo Formulation (Example: 2.5 mg/mL Suspended Solution)
e Prepare a stock solution of GB1908 in DMSO (e.g., 25 mg/mL).
o To prepare a 1 mL working solution, take 100 pL of the DMSO stock solution.
e Add 400 pL of PEG300 and mix thoroughly.
e Add 50 pL of Tween-80 and mix until uniform.

e Add 450 pL of saline to bring the final volume to 1 mL. This will result in a suspended
solution of 2.5 mg/mL.

« If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Storage of Stock Solutions:
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o Store aliquots of the DMSO stock solution at -20°C for up to 1 month or at -80°C for up to 6
months to avoid repeated freeze-thaw cycles.[2]

In Vitro Inhibition of Galectin-1-Induced T-Cell Apoptosis

This protocol describes how to assess the ability of GB1908 to inhibit galectin-1-induced
apoptosis in Jurkat T-cells.

Materials:

e Jurkat T-cells

e RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)
e Recombinant human galectin-1

 GB1908

e Annexin V-FITC Apoptosis Detection Kit

e Propidium lodide (PI)

e Flow cytometer

Protocol:

e Cell Culture: Culture Jurkat T-cells in RPMI-1640 supplemented with 10% FBS at 37°C in a
humidified atmosphere with 5% CO2.

e Treatment:
o Seed Jurkat cells at a density of 1 x 10”6 cells/mL in a 24-well plate.
o Pre-incubate the cells with varying concentrations of GB1908 (e.g., 0.1-10 uM) for 1 hour.

o Induce apoptosis by adding recombinant human galectin-1 to a final concentration known
to induce apoptosis in Jurkat cells.
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o Include appropriate controls: untreated cells, cells treated with galectin-1 only, and cells
treated with GB1908 only.

o Incubate the cells for 16 hours.[2]

o Apoptosis Analysis by Flow Cytometry:
o Harvest the cells and wash them twice with cold PBS.
o Resuspend the cells in 1X Annexin V binding buffer.

o Add Annexin V-FITC and Propidium lodide to the cell suspension according to the

manufacturer's instructions.
o Incubate the cells in the dark for 15 minutes at room temperature.

o Analyze the samples by flow cytometry. Live cells will be negative for both Annexin V and
Pl, early apoptotic cells will be Annexin V positive and PI negative, and late
apoptotic/necrotic cells will be positive for both.

In Vivo Antitumor Efficacy in a Syngeneic Mouse Model
of Lung Cancer

This protocol outlines the use of GB1908 in a Lewis Lung Carcinoma (LL/2) syngeneic mouse
model.

Materials:

Female C57BL/6N mice (6-8 weeks old)

LL/2 (LLC1) Lewis lung carcinoma cells

GB1908

Vehicle for in vivo administration (e.g., PEG300/Solutol HS15/Tween 20 solution (85/15/1%
vIVv))[4]

Calipers for tumor measurement
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Protocol:
e Tumor Cell Implantation:
o Culture LL/2 cells to ~80% confluency.
o Harvest and resuspend the cells in sterile PBS.

o Subcutaneously inject 1 x 10”6 LL/2 cells in a volume of 100 uL into the flank of each
C57BL/6N mouse.[5]

e Treatment:

o

Once tumors are palpable and have reached a predetermined size, randomize the mice
into treatment and control groups.

o

Administer GB1908 orally (p.o.) at a dose of 30 mg/kg, twice a day.[2]

[¢]

Administer the vehicle solution to the control group following the same schedule.

[¢]

Continue treatment for 21 days.[2]
e Tumor Growth Monitoring:

o Measure tumor dimensions using calipers every 2-3 days.

o Calculate tumor volume using the formula: (Length x Width"2) / 2.

o Monitor the body weight and overall health of the mice throughout the study.
e Endpoint:

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
weight, histology, or biomarker analysis).

These protocols provide a foundation for utilizing GB1908 in cancer research. Investigators
should optimize these methods for their specific experimental conditions and adhere to all
relevant institutional and national guidelines for animal care and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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